![molecular formula C9H9NO B1454575 3-[(1S)-1-hydroxyethyl]benzonitrile CAS No. 258525-51-8](/img/structure/B1454575.png)
3-[(1S)-1-hydroxyethyl]benzonitrile
Overview
Description
3-[(1S)-1-hydroxyethyl]benzonitrile is a chemical compound with the CAS Number: 258525-51-8 . It has a molecular weight of 147.18 . It is in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H9NO/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7,11H,1H3/t7-/m0/s1 .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 147.18 .Scientific Research Applications
Environmental Sensing and Solvation Studies : Benzonitrile, the core structure in 3-[(1S)-1-hydroxyethyl]benzonitrile, has been used as a probe for studying the local environment in ionic liquids. Its nitrile stretching vibration is sensitive to hydrogen bonding and the intrinsic electric field, making it a suitable probe for monitoring the solvation and ionic network in such liquids (Zhang et al., 2013).
Organic Synthesis and Chemical Reactions : A study reported the use of benzonitrile derivatives in the synthesis of 3-substituted isochroman-1-one derivatives, showcasing the reactivity and utility of benzonitrile compounds in organic synthesis (Khoumeri et al., 2018).
Pharmaceutical Applications : A variant of benzonitrile, 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile, has been developed as a nonsteroidal androgen receptor antagonist. This compound demonstrates the potential of benzonitrile derivatives in medicinal chemistry, especially for treatments related to androgenetic alopecia and sebum control (Li et al., 2008).
Energy Applications : In the realm of renewable energy, benzonitrile has been used in electrolytes for Dye-Sensitized Solar Cells (DSSCs). Its low vapor pressure contributes to the long-term stability of the cells, highlighting its significance in solar cell technology (Latini et al., 2014).
Environmental Biodegradation : A study on Fusarium solani, a fungus capable of degrading benzonitrile, reveals the enzymatic process of converting benzonitrile into benzoate. This finding is crucial for understanding the biodegradation of nitrilic compounds in the environment (Harper, 1977).
Safety and Hazards
The safety information for 3-[(1S)-1-hydroxyethyl]benzonitrile indicates that it has the GHS07 pictogram with the signal word "Warning" . The hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding inhalation, skin contact, and eye contact, among others .
Properties
IUPAC Name |
3-[(1S)-1-hydroxyethyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7,11H,1H3/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGFGALOARUPOBS-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC(=C1)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC(=C1)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
258525-51-8 |
Source
|
| Record name | 3-[(1S)-1-hydroxyethyl]benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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